Cas no 2891518-49-1 (4-bromo-2-(methyl-d3)nicotinonitrile)

• Product Name: 4-bromo-2-(methyl-d3)nicotinonitrile
• CAS No: 2891518-49-1
• MF: C₇H₅BrN₂
• MW: 200.050485372543
• CID: 6827392
• PubChem ID: 172406893
• Update Time: 2025-02-15

4-bromo-2-(methyl-d3)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• CS-25661
• 4-bromo-2-(methyl-d3)nicotinonitrile
• 2891518-49-1

• Inchi： 1S/C7H5BrN2/c1-5-6(4-9)7(8)2-3-10-5/h2-3H,1H3/i1D3
• InChI Key： KNZVOYCHFQZHIM-FIBGUPNXSA-N
• SMILES： BrC1C=CN=C(C([2H])([2H])[2H])C=1C#N

Computed Properties

• Exact Mass: 198.98244Da
• Monoisotopic Mass: 198.98244Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7Ų